Cas no 1261749-51-2 (3-Amino-6-(2,3-difluorophenyl)picolinonitrile)

• Product Name: 3-Amino-6-(2,3-difluorophenyl)picolinonitrile
• CAS No: 1261749-51-2
• MF: C₁₂H₇F₂N₃
• MW: 231.200888872147
• CID: 4929379
• Update Time: 2025-10-29

3-Amino-6-(2,3-difluorophenyl)picolinonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-(2,3-difluorophenyl)picolinonitrile

• Inchi： 1S/C12H7F2N3/c13-8-3-1-2-7(12(8)14)10-5-4-9(16)11(6-15)17-10/h1-5H,16H2
• InChI Key： UZPOELGWEQZKPO-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=CC(=C(C#N)N=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 314
• XLogP3: 2.6
• Topological Polar Surface Area: 62.7

Additional information on 3-Amino-6-(2,3-difluorophenyl)picolinonitrile

Comprehensive Overview of 3-Amino-6-(2,3-difluorophenyl)picolinonitrile (CAS No. 1261749-51-2)

3-Amino-6-(2,3-difluorophenyl)picolinonitrile (CAS No. 1261749-51-2) is a high-value heterocyclic compound widely recognized for its applications in pharmaceutical research and material science. This compound features a picolinonitrile core substituted with an amino group and a 2,3-difluorophenyl moiety, making it a versatile intermediate in organic synthesis. Researchers and industries are increasingly interested in this molecule due to its potential role in developing kinase inhibitors and other bioactive agents. Its unique molecular structure and electronic properties contribute to its relevance in modern drug discovery pipelines.

The growing demand for fluorinated compounds in medicinal chemistry has spotlighted 3-Amino-6-(2,3-difluorophenyl)picolinonitrile. Fluorine atoms enhance the compound's metabolic stability and binding affinity, addressing key challenges in drug design. Recent studies highlight its utility in optimizing ADME (Absorption, Distribution, Metabolism, Excretion) profiles, a critical focus area for pharmaceutical developers. Additionally, its nitrile group offers functionalization opportunities, enabling diverse derivatization strategies for targeted applications.

In the context of AI-driven drug discovery, 3-Amino-6-(2,3-difluorophenyl)picolinonitrile has emerged as a candidate for virtual screening and QSAR (Quantitative Structure-Activity Relationship) modeling. Computational chemists leverage its structural motifs to predict interactions with biological targets, aligning with trends in precision medicine. The compound's synthetic accessibility further supports its adoption in high-throughput screening (HTS) campaigns, where efficiency and scalability are paramount.

From an industrial perspective, CAS No. 1261749-51-2 is gaining traction in agrochemical research, particularly in designing novel crop protection agents. Its fluorine-rich architecture aligns with the shift toward eco-friendly pesticides with improved target specificity. Manufacturers emphasize green chemistry principles in its production, reducing waste and energy consumption—a response to global sustainability initiatives.

Analytical characterization of 3-Amino-6-(2,3-difluorophenyl)picolinonitrile involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods confirm its purity and structural integrity, ensuring compliance with regulatory standards. Quality control protocols are critical, given the compound's role in preclinical studies and lead optimization processes.

Market insights reveal rising inquiries about custom synthesis and bulk procurement of CAS 1261749-51-2, driven by academic and commercial R&D projects. Suppliers now offer tailored technical data sheets and safety documentation to meet diverse user requirements. The compound's patent landscape is also under scrutiny, with innovators seeking to protect novel applications in bioconjugation and diagnostic probes.

Future directions for 3-Amino-6-(2,3-difluorophenyl)picolinonitrile include exploring its photophysical properties for OLED materials and sensor technologies. Collaborative efforts between chemists and engineers aim to unlock its potential in optoelectronics, a field experiencing rapid growth due to demand for energy-efficient devices.